Cas no 1797340-15-8 (N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2,5-dimethyl-3-furancarboxamide)

• Product Name: N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2,5-dimethyl-3-furancarboxamide
• CAS No: 1797340-15-8
• MF: C₁₉H₂₇NO₃
• MW: 317.422585725784
• CID: 5371716
• Update Time: 2025-07-10

N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2,5-dimethyl-3-furancarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2,5-dimethyl-3-furancarboxamide

• Inchi： 1S/C19H27NO3/c1-11-4-17(12(2)23-11)18(21)20-10-19(22-3)15-6-13-5-14(8-15)9-16(19)7-13/h4,13-16H,5-10H2,1-3H3,(H,20,21)
• InChI Key： ZCNDNCWPVWZKRP-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCC2(OC)C3CC4CC2CC(C4)C3)=O)=C1C

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 424.0±45.0 °C(Predicted)
• pka: 14.91±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2,5-dimethyl-3-furancarboxamide

Comprehensive Analysis of N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2,5-dimethyl-3-furancarboxamide (CAS No. 1797340-15-8)

The compound N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2,5-dimethyl-3-furancarboxamide (CAS No. 1797340-15-8) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This tricyclic derivative features a methoxy-substituted adamantane core linked to a 2,5-dimethyl-3-furancarboxamide moiety, making it a subject of interest for researchers exploring novel bioactive molecules. Its CAS number 1797340-15-8 is frequently searched in academic databases, reflecting its growing relevance in synthetic chemistry and drug discovery.

One of the key reasons for the popularity of N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2,5-dimethyl-3-furancarboxamide lies in its structural complexity, which combines the rigidity of the adamantane framework with the versatility of the furan ring. This hybrid structure is often associated with enhanced metabolic stability and binding affinity, traits highly sought after in the development of new therapeutic agents. Researchers are particularly intrigued by its potential as a modulator of biological pathways, with preliminary studies suggesting interactions with specific enzyme targets.

In the context of current trends, the demand for small-molecule modulators and bioactive scaffolds has surged, driven by advancements in precision medicine and computational drug design. The CAS 1797340-15-8 compound aligns well with these trends, as its tricyclic architecture offers a promising template for designing next-generation pharmaceuticals. Online searches frequently include queries like "adamantane derivatives in drug discovery" or "furan-based bioactive compounds," highlighting the intersection of this molecule with cutting-edge research topics.

From a synthetic perspective, the preparation of N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2,5-dimethyl-3-furancarboxamide involves multi-step organic transformations, often requiring regioselective functionalization of the adamantane core. The methoxy group at the 2-position and the methyl-substituted furan moiety introduce steric and electronic challenges, making its synthesis a topic of discussion in methodology development circles. These aspects are frequently explored in forums and publications focusing on advanced organic synthesis.

Beyond pharmaceuticals, the compound's thermal stability and unique stereoelectronic properties have sparked interest in materials science. For instance, its potential as a building block for functional polymers or supramolecular assemblies is under investigation. Such applications resonate with the growing emphasis on sustainable materials and smart coatings, topics that dominate contemporary scientific discourse.

In summary, N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2,5-dimethyl-3-furancarboxamide (CAS No. 1797340-15-8) represents a fascinating case study in the convergence of medicinal chemistry and materials science. Its structural features and versatile applications ensure its continued relevance in both academic and industrial research, addressing pressing questions in molecular design and functional material development.